2-​Methylnaphthalene

• CAS No.: 91-57-6
• Product Name: 2-​Methylnaphthalene
• Molecular Formula: C11H10
• Molecular Weight: 142.2 g/mol
• IUPAC Name: 2-methylnaphthalene
• Standard InChI: InChI=1S/C11H10/c1-9-6-7-10-4-2-3-5-11(10)8-9/h2-8H,1H3
• Standard InChIKey: QIMMUPPBPVKWKM-UHFFFAOYSA-N
• SMILES: CC1=CC2=CC=CC=C2C=C1
• Canonical SMILES: CC1=CC2=CC=CC=C2C=C1
• Boiling Point: 466 to 468 °F at 760 mm Hg (NTP, 1992); 241.1 °C; 241 °C; 466-468°F
• Colorform: Monoclinic crystals from alcohol; Solid or crystalline
• Density: 1.0058 at 68 °F (NTP, 1992); 1.0058 at 20 °C/4 °C; Relative density (water = 1): 1.00; 1.0058
• Flash Point: 208 °F (NTP, 1992); 98 °C (208.4 °F) Closed cup; 208°F
• Melting Point: 94.3 °F (NTP, 1992); 34.4 °C; 34.6 °C; 35 °C; 94.3°F
• Physical Description: 2-methylnaphthalene is a white crystalline solid. (NTP, 1992); GasVapor; CRYSTALS.; White crystalline solid.
• Description: 2-methylnaphthalene is a white crystalline solid. (NTP, 1992); 2-methylnaphthalene is a methylnaphthalene carrying a methyl substituent at position 2.
• Solubility: less than 1 mg/mL at 70° F (NTP, 1992); 1.73e-04 M; In water, 24.6 mg/L at 25 °C; Miscible with alcohol and ether; Solubility in water, g/100ml at 25 °C: 0.003
• Synonyms: 2-methylnaphthalene; 2-methylnaphthalene, ion(1+); 2-methylnaphthalene, ion(1-); 2-methylnaphthalene, lithium salt, ion(1-); 2-methylnaphthalene, methyl-13C-labeled; 2-methylnaphthalene, naphthalene-1-(13)C-labeled; beta-methylnaphthalene
• Vapor Pressure: 0.06 mmHg; 0.055 mm Hg at 25 °C; Vapor pressure, Pa at °C: 9
• PubChem Compound: 7055
• Last Modified: Nov 11 2021